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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B15611098

Ensuring the safe and environmentally responsible disposal of 1-Tetradecanol, also known as
Myristyl Alcohol, is crucial for laboratory safety and regulatory compliance. This guide provides
essential, step-by-step procedures for researchers, scientists, and drug development
professionals to manage and dispose of this chemical safely. 1-Tetradecanol is recognized for
causing serious eye irritation and is very toxic to aquatic life with long-lasting effects.[1][2][3][4]
As a combustible solid, it can also form explosive mixtures with air if dispersed as a fine dust.

[1]14]

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE) to prevent accidental exposure.[2] All handling of 1-
Tetradecanol should be conducted in a well-ventilated area to avoid the inhalation of dust.[2]

[5]

Personal Protective Equipment (PPE) Requirements:
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Equipment Specification Citations

) Safety glasses or chemical
Eye/Face Protection [1]

goggles.

Hand Protection Chemical-impermeable gloves.  [1]

) ] Protective clothing to prevent
Skin Protection ] [11[2]
skin exposure.

A particulate respirator should
Respiratory Protection be used, especially where dust  [1]

may be generated.

Spill Management Procedures

In the event of a 1-Tetradecanol spill, immediate and correct action is vital to mitigate
environmental contamination and ensure the safety of laboratory personnel.

o Ventilate the Area: Ensure there is adequate ventilation to disperse any airborne dust.
¢ Contain the Spill: Prevent the spill from spreading.

o Clean-Up: Use dry clean-up methods to avoid generating dust.[1][2][4] Sweep or vacuum the
material and place it into a suitable, closed container for disposal.[1][2]

e Avoid Drains: Under no circumstances should 1-Tetradecanol or its washings be allowed to
enter drains or waterways.[1][2]

Step-by-Step Disposal Procedure

The disposal of 1-Tetradecanol must be managed as hazardous waste, primarily due to its
significant environmental toxicity.[2] All waste must be handled in accordance with local, state,
and federal regulations.[2][4]

o Waste Collection and Containment:

o For Spills: Following a spill, collect the material using dry methods and place it into a
suitable, closed, and properly labeled container.[2][4]
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o For Unused Product: Keep the chemical in its original or another suitable, tightly closed
container for disposal.[2]

e Labeling and Storage:

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the
chemical name "1-Tetradecanol."[2]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid
chlorides.[2][4][5] The storage area should have secondary containment to manage
potential leaks.[2]

» Final Disposal:

o Regulatory Compliance: Chemical waste generators must determine if a discarded
chemical is classified as hazardous waste according to EPA guidelines (40 CFR 261.3)
and consult state and local regulations for complete classification.[2][6]

o Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through
a licensed and approved waste disposal company.[2] Do not mix 1-Tetradecanol with
general laboratory or municipal waste.

Quantitative Data for 1-Tetradecanol

This table summarizes key quantitative data for 1-Tetradecanol, which is useful for safety
assessments and handling procedures.
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Parameter

Value

Citations

GHS Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H410: Very toxic
to aquatic life with long lasting

effects.

[2]

GHS Precautionary

Statements

P273: Avoid release to the
environment.P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.P391: Collect
spillage.P501: Dispose of

contents/container to an

approved waste disposal plant.

[2]7]

UN Number

3077

[2]

Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

[2]

Hazard Class

9

[2]

Incompatible Materials

Strong oxidizing agents, acid

anhydrides, acid chlorides.

[2][5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper management and

disposal of 1-Tetradecanol waste.
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Caption: Decision workflow for 1-Tetradecanol waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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